Cas no 2169081-56-3 ((dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride)

• Product Name: (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
• CAS No: 2169081-56-3
• MF: C₉H₁₆ClN₃O₂S
• MW: 265.760239601135
• CID: 5844837
• PubChem ID: 165870547
• Update Time: 2025-10-31

(dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
• 2169081-56-3
• EN300-1278176

• Inchi： 1S/C9H16ClN3O2S/c1-3-5-9-8(7-16(10,14)15)11-12-13(9)6-4-2/h3-7H2,1-2H3
• InChI Key： AULNJHBJGVKTTE-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(CCC)N(CCC)N=N1)(=O)=O

Computed Properties

• Exact Mass: 265.0651756g/mol
• Monoisotopic Mass: 265.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų

Additional information on (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride

Introduction to (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS No. 2169081-56-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride, with the CAS number 2169081-56-3, has emerged as a compound of significant interest due to its versatile applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its structural characteristics, synthetic pathways, and its relevance in contemporary research.

The molecular structure of (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride consists of a triazolyl moiety linked to a methanesulfonyl chloride group. The triazolyl ring, characterized by its three nitrogen atoms, contributes to the compound's reactivity and potential utility in forming various chemical bonds. This structural feature makes it an attractive scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential applications in drug discovery. Triazoles, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of the propyl groups in (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride enhances its lipophilicity, which is a crucial factor in drug absorption and distribution within the body. This property makes it a valuable intermediate in the synthesis of pharmacologically active compounds.

The methanesulfonyl chloride group is another key feature of this compound. It is a well-known leaving group in organic synthesis and is frequently used in nucleophilic substitution reactions. This reactivity allows for the facile introduction of various functional groups into the molecular framework, enabling the creation of complex derivatives with tailored properties. Such modifications are essential for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The methanesulfonyl chloride moiety in (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride can be converted into sulfonamides through nucleophilic aromatic substitution reactions. This transformation opens up numerous possibilities for designing novel sulfonamide-based drugs that could address unmet medical needs.

The synthesis of (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride involves several well-established organic reactions. One common approach starts with the condensation of propyl hydrazine with propargyl bromide to form dipropyl triazole. Subsequent reaction with phosphorus oxychloride yields the desired methanesulfonyl chloride derivative. This synthetic route is efficient and scalable, making it suitable for industrial production.

In addition to its synthetic utility, (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride has shown promise in various biological assays. Preliminary studies have indicated that it exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The pharmaceutical industry is constantly seeking innovative tools to accelerate drug discovery processes. The availability of high-quality intermediates like (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride plays a crucial role in this endeavor. By providing researchers with a versatile building block, this compound enables faster screening and optimization of new drug candidates.

Advances in computational chemistry have also facilitated the design and analysis of complex molecular structures. Molecular modeling techniques can be used to predict the binding interactions between (dipropyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride and biological targets. This information is invaluable for guiding structural modifications aimed at improving drug efficacy and minimizing side effects.

The role of (CAS No. 2169081) as an intermediate in drug synthesis underscores its importance in modern pharmaceutical research. Its unique structural features make it a valuable tool for chemists working on developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will remain indispensable in the quest for effective treatments.

In conclusion，(dipropyl-HET)-MSCl, CAS No 21690815653 represents a significant advancement in pharmaceutical chemistry。 Its versatile reactivity and structural features make it an excellent candidate for further exploration。 As research progresses， we can expect to see more innovative applications emerge， further solidifying its place as a cornerstone compound in medicinal chemistry。